N-[2-(3-chlorophenoxy)ethyl]-2,2,2-trifluoroacetamide

• Molecular Formula: C10H9ClF3NO2
• Molecular Weight: 267.63 g/mol
• IUPAC Name: N-[2-(3-chlorophenoxy)ethyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C10H9ClF3NO2/c11-7-2-1-3-8(6-7)17-5-4-15-9(16)10(12,13)14/h1-3,6H,4-5H2,(H,15,16)
• InChI Key: ZNTNKDAIERWYIG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)OCCNC(=O)C(F)(F)F

Description

N-[2-(3-chlorophenoxy)ethyl]-2,2,2-trifluoroacetamide, commonly known as CF3CH2OC6H4Cl, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of CF3CH2OC6H4Cl is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).
Biochemical and Physiological Effects
CF3CH2OC6H4Cl has been found to have several biochemical and physiological effects. In vitro studies have shown that CF3CH2OC6H4Cl can inhibit the activity of COX-2 and 5-LOX, leading to a reduction in the production of inflammatory mediators such as prostaglandins and leukotrienes. CF3CH2OC6H4Cl has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of CF3CH2OC6H4Cl for lab experiments is its high purity and stability, which allows for accurate and reproducible results. CF3CH2OC6H4Cl is also relatively easy to synthesize and is commercially available. However, CF3CH2OC6H4Cl can be expensive and may not be suitable for all experiments due to its specific properties and potential interactions with other compounds.

Future Directions

There are several potential future directions for research involving CF3CH2OC6H4Cl. One area of interest is the development of new anti-inflammatory and analgesic agents based on the structure of CF3CH2OC6H4Cl. Another area of research is the investigation of CF3CH2OC6H4Cl's potential as a reagent for the synthesis of new compounds with useful properties. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of CF3CH2OC6H4Cl.

Synthesis Methods

CF3CH2OC6H4Cl can be synthesized through a multi-step process involving the reaction of 3-chlorophenol with epichlorohydrin to form 3-chlorophenoxy-1,2-epoxypropane. The resulting compound is then reacted with trifluoroacetic anhydride to produce CF3CH2OC6H4Cl.

Scientific Research Applications

CF3CH2OC6H4Cl has been found to have potential applications in various scientific research fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, CF3CH2OC6H4Cl has been investigated for its potential as an anti-inflammatory and analgesic agent. In organic synthesis, CF3CH2OC6H4Cl has been used as a reagent for the synthesis of various compounds, including carboxylic acids and esters. In material science, CF3CH2OC6H4Cl has been studied for its potential use in the production of polymers and other materials.